N-(3-chloro-4-fluorophenyl)-2-[4-(2-fluorophenyl)piperazin-1-yl]acetamide

• IUPAC Name: N-(3-chloro-4-fluorophenyl)-2-[4-(2-fluorophenyl)piperazin-1-yl]acetamide
• InChI: InChI=1S/C18H18ClF2N3O/c19-14-11-13(5-6-15(14)20)22-18(25)12-23-7-9-24(10-8-23)17-4-2-1-3-16(17)21/h1-6,11H,7-10,12H2,(H,22,25)
• InChI Key: YMTYQNAYVUPTKA-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1CC(=O)NC2=CC(=C(C=C2)F)Cl)C3=CC=CC=C3F
• Molecular Formula: C18H18ClF2N3O
• Molecular Weight: 365.8 g/mol

Description

N-(3-chloro-4-fluorophenyl)-2-[4-(2-fluorophenyl)piperazin-1-yl]acetamide, also known as CFPA, is a novel compound that has gained significant attention in scientific research due to its potential use as a therapeutic agent. CFPA is a small molecule that belongs to the class of piperazine derivatives, which have been found to exhibit a range of pharmacological properties. In

Scientific Research Applications

Synthesis and Application in Drug Development

N-(3-chloro-4-fluorophenyl)-2-[4-(2-fluorophenyl)piperazin-1-yl]acetamide is notable for its role in the synthesis of various pharmaceutical compounds. This chemical has been utilized in the production of flunarizine, a drug used for treating migraines and other conditions (Shakhmaev, Sunagatullina, & Zorin, 2016). Additionally, it is involved in the synthesis of derivatives with potential antimicrobial and anticancer activities, demonstrating its versatility in drug development (Mehta et al., 2019).

Anticonvulsant Properties

Research has explored the anticonvulsant properties of acetamide derivatives of this compound. These studies suggest potential applications in treating seizures and related neurological disorders (Kamiński et al., 2011).

Anti-Inflammatory Activity

Derivatives of N-(3-chloro-4-fluorophenyl)-2-[4-(2-fluorophenyl)piperazin-1-yl]acetamide have been investigated for their anti-inflammatory properties. Some synthesized compounds showed significant activity, suggesting potential therapeutic applications in managing inflammation (Sunder & Maleraju, 2013).

Antimicrobial and Antibacterial Activities

Several studies have focused on the antimicrobial and antibacterial potential of compounds synthesized using N-(3-chloro-4-fluorophenyl)-2-[4-(2-fluorophenyl)piperazin-1-yl]acetamide. These compounds have shown promising results against various bacterial strains, indicating potential use in treating infections (Arısoy et al., 2014), (Varshney et al., 2009).

Potential in Treating Central Nervous System Disorders

Compounds derived from N-(3-chloro-4-fluorophenyl)-2-[4-(2-fluorophenyl)piperazin-1-yl]acetamide have been evaluated for their effects on the central nervous system (CNS). Studies suggest these compounds could have applications in treating various CNS disorders (Verma, Kumar, & Kumar, 2017).